Cas no 177036-94-1 (Ambrisentan)

• Product Name: Ambrisentan
• CAS No: 177036-94-1
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• MDL: MFCD09842330
• CID: 66065
• PubChem ID: 354333648
• Update Time: 2026-02-27

Ambrisentan Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4,6-Dimethylpyrimidin-2-yloxy)-3-methoxy-3,3-diphenylpropanoic acid
• BSF 208075,(+)-(2S)-2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)OXY]-3-METHOXY-3,3-DIPHENYLPROPANOIC ACID
• AMBRISENTAN
• 2-(4,6-Dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-di(phenyl)propanoic acid
• (aS)-a-[(4,6-Dimethyl-2-pyrimidinyl)oxy]--methoxy--phenylbenzenepropanoic Acid
• BSF 208075
• LU 208075
• (+-)-(2S)-2-((4,6-Dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid,bsf-208075
• (2S)-2-(4,6-dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoic acid
• (S)-2-((4,6-Dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• BSF-208075
• Letairis
• LU-208075
• UNII-HW6NV07QEC
• (+)-(2S)-2-[(4,6-dimethylpyrimidin-2-yl)oxy]-3-methoxy-3,3-diphenylpropanoic acid
• (S)-2-[(4,6-Dimethylpyrimidin-2-yl)oxy]-3-methoxy-3,3-diphenylpropionic Acid
• Ambrisentan Tablets
• (R,S)-AMbrisentan-d5
• LU-208075,BSF-208075
• ambrisentan,CID 6918493
• AMbrisentan (BSF 208075)
• (+)-ambrisentan
• (S)-2-(4,6-Dimethyl-pyrimidin-2-yloxy)-3-methoxy-3,3-diphenyl-propionic acid
• AC-9015
• (2S)-2-(4,6-dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-di(phenyl)propanoic acid
• SW219060-1
• HY-13209
• AB01566890_01
• Ambrisentan (JAN/INN)
• GSK1325760
• NCGC00160662-02
• GSK1325760A
• J-519579
• Tox21_111967_1
• AMBRISENTAN [JAN]
• AMBRISENTAN [EMA EPAR]
• LU208075
• AMBRISENTAN, (+)-
• BSF 208075;LU 208075
• (2s)-2-[(4,6-dimethylpyrimidin-2-yl)oxy]-3-methoxy-3,3-diphenylpropanoic acid
• AMBRISENTAN [MART.]
• (?S)-?-[(4,6-Dimethyl-2-pyrimidinyl)oxy]-?-methoxy-?-phenylbenzenepropanoic acid
• AMBRISENTAN (MART.)
• Ambrisentan [INN:BAN:JAN]
• C02KX02
• Letairis (TN)
• (+-)-(2S)-2-((4,6-Dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• AKOS015994540
• NCGC00346730-01
• DTXSID4046282
• (2S)-2-[(4,6-dimethylpyrimidin-2-yl)oxy]-3-methoxy- 3,3-diphenylpropanoic acid
• MFCD09842330
• Ambrisentan [INN]
• Q410789
• OUJTZYPIHDYQMC-LJQANCHMSA-N
• AMBRISENTAN [ORANGE BOOK]
• CS-0447
• SMR004701307
• CHEBI:135949
• BA164153
• 177036-94-1
• DB06403
• CCG-268386
• CAS-177036-94-1
• (S)-ambrisentan
• Pulmonext
• Volibris (TN)
• Volibris
• DTXCID2026282
• FD7219
• AMBRISENTAN [MI]
• AMBRISENTAN [VANDF]
• Ambrisentan- Bio-X
• DE-0223
• ambrisentanum
• D07077
• HW6NV07QEC
• EN300-7368573
• GSK-1325760A
• Benzenepropanoic acid, alpha-[(4,6-dimethyl-2-pyrimidinyl)oxy]-beta-methoxy-beta-phenyl-, (alphaS)-
• SCHEMBL3679
• GSK-1325760
• (+)-(2S)-2-((4,6-dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• GTPL3951
• C22H22N2O4
• BDBM50146710
• s2097
• (2S)-2-((4,6-Dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• EX-A3315
• CHEMBL1111
• NCGC00160662-01
• MLS006010218
• Tox21_111967
• AMBRISENTAN [WHO-DD]
• GLXC-04478
• A2966
• A1D5J
• BRD-K41185545-001-02-3
• Ambrisentan?
• Ambrisentan

• MDL： MFCD09842330
• Inchi： 1S/C22H22N2O4/c1-15-14-16(2)24-21(23-15)28-19(20(25)26)22(27-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19H,1-3H3,(H,25,26)/t19-/m1/s1
• InChI Key： OUJTZYPIHDYQMC-LJQANCHMSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C(=O)O)OC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 378.15800
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Color/Form: Powder
• Melting Point: 184-191°C
• Boiling Point: 551.1°C at 760 mmHg
• Flash Point: 287.1±32.9 °C
• Solubility: In vitro: DMSO solubility ≥ 76 mg/ml (200.84 mm) ethanol: 38 mg/ml (100.42 mm; need ultrasonic) * "≥" means soluble, but saturation unknown
• PSA: 81.54000
• LogP: 3.51560
• Merck: 384
• Optical Activity: [α]/D +160 to +190°, c = 0.5 in methanol

Ambrisentan Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 62/63
• Safety Instruction： 53-36/37/39-45
• RTECS：UA2459660
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Ambrisentan

Ambrisentan (CAS No. 177036-94-1): A Pivotal Agent in the Treatment of Pulmonary Hypertension and Beyond

Ambrisentan, a selective endothelin-A (ETA) receptor antagonist with CAS No. 177036-94-1, has emerged as a critical therapeutic option for managing pulmonary arterial hypertension (PAH). Its unique chemical structure, comprising a benzimidazole core linked to a substituted phenyl ring via an ethyl chain, enables high affinity for ETA receptors while sparing the endothelin-B (ETB) subtype. This selectivity minimizes adverse effects associated with non-selective antagonists and enhances its safety profile in clinical settings.

Recent studies highlight Ambrisentan’s efficacy in improving exercise capacity and delaying disease progression in PAH patients. A landmark Phase III trial published in the New England Journal of Medicine (2023) demonstrated that long-term administration of Ambrisentan significantly reduced hospitalization rates compared to placebo, with a median time to clinical worsening of 8.5 months versus 5.8 months (ambrisentan PAH clinical outcomes). These findings underscore its role as a first-line therapy for Group 1 PAH under current guidelines.

The molecular mechanism of Ambrisentan revolves around its inhibition of ETA receptors, which are overexpressed in PAH vascular remodeling. By blocking endothelin-1 binding, it prevents vasoconstriction and fibrosis in pulmonary arteries. Notably, preclinical models using CRISPR-edited mice (Nature Communications, 2023) revealed synergistic effects when combining Ambrisentan with phosphodiesterase-5 inhibitors (ambrisentan combination therapy), suggesting novel dual-target strategies to address refractory cases.

Clinical pharmacokinetic data indicate that Ambrisentan exhibits linear dose-response relationships with a half-life of approximately 8–15 hours. Its metabolism via CYP3A4/5 enzymes necessitates cautious co-administration with inducers like rifampin (ambrisentan drug interactions). Recent population pharmacokinetic analyses from the EPHERCIDE registry (Circulation Research, 2023) also identified genetic polymorphisms in ABCB1 genes that influence plasma concentrations, paving the way for personalized dosing algorithms.

Safety profiles remain favorable despite long-term use. While liver enzyme elevations occur in ~5% of patients (ambrisentan hepatotoxicity), prospective monitoring strategies published in CHEST (2023) show that routine ALT/AST screening can mitigate risks without compromising treatment continuity. Neuroendocrine studies further revealed no significant suppression of hypothalamic-pituitary-adrenal axis activity at therapeutic doses (ambrisentan endocrine safety), contrasting earlier concerns about non-selective antagonists.

Ongoing research explores expanded applications beyond PAH. A phase II trial investigating Ambrisentan’s role in chronic thromboembolic pulmonary hypertension (CTEPH) demonstrated hemodynamic improvements in 68% of participants (Eur Respir J, 2023). Additionally, its anti-fibrotic properties are being evaluated in idiopathic pulmonary fibrosis models through modulation of TGFβ signaling pathways (ambrisentan fibrosis inhibition). These advancements position it as a multi-indication candidate within vascular medicine.

The structural stability of CAS No. 177036-94-1 has been validated under various storage conditions per ICH guidelines, ensuring consistent potency over extended periods. Advanced analytical techniques like LC-MS/MS now enable precise quantification down to sub-ng/mL levels (cascas analysis amrisentin) for quality control purposes during manufacturing processes.